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Compound of Interest

Compound Name: (Dichloromethyl)cyclohexane

Cat. No.: B15211015

Disclaimer: This document provides a comprehensive overview of the available safety,
handling, and toxicity information for (Dichloromethyl)cyclohexane (CAS No. 24099-71-6). It
is intended for use by researchers, scientists, and drug development professionals. Direct
toxicological data for this specific compound is limited. Therefore, much of the guidance
provided is based on the chemical's structure, data from analogous compounds (dichlorinated
alkanes and cyclohexyl derivatives), and general principles of chemical safety. All users should
exercise caution and consult with a qualified safety professional before handling this
substance.

Chemical and Physical Properties

Limited experimental data is available for the physical and chemical properties of
(Dichloromethyl)cyclohexane. The following table summarizes computed data.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15211015?utm_src=pdf-interest
https://www.benchchem.com/product/b15211015?utm_src=pdf-body
https://www.benchchem.com/product/b15211015?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloromethyl_cyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15211015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C7H12Cl2 PubChem[1]
Molecular Weight 167.07 g/mol PubChem[1]
CAS Number 24099-71-6 PubChem[1]
IUPAC Name dichloromethylcyclohexane PubChem[1]
SMILES Cl1ccc(cerce(cnal PubChem([1]

INChl=1S/C7H12CI2/c8-7(9)6-
InChl PubChem[1]
4-2-1-3-5-6/h6-7H,1-5H2

Computed XLogP3 3.9 PubChem[1]

Hazard Identification and GHS Classification

A specific Globally Harmonized System (GHS) classification for (Dichloromethyl)cyclohexane
is not readily available. However, based on its structure as a dichlorinated alkane and a
cyclohexane derivative, the following potential hazards should be considered.

Inferred Potential Hazards:

» Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or
if inhaled. Chlorinated hydrocarbons can exhibit toxicity to the liver, kidneys, and central
nervous system.

o Skin Corrosion/Irritation: Likely to be a skin irritant. Prolonged or repeated contact may
cause dermatitis.

e Serious Eye Damage/Eye Irritation: Likely to cause serious eye irritation.
e Aspiration Hazard: If the substance is a liquid, it may be an aspiration hazard if swallowed.

e Environmental Hazards: Potentially harmful to aquatic life.

Toxicology
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No specific toxicological studies on (Dichloromethyl)cyclohexane were identified. The
toxicological profile is therefore inferred from related compounds.

General Toxicity of Chlorinated Hydrocarbons:

Chlorinated hydrocarbons are known to have a range of toxic effects. The liver and kidneys are
often target organs. Neurological effects, such as dizziness, headache, and incoordination, can
also occur with exposure.

Toxicity of Cyclohexane Derivatives:

Cyclohexane itself can cause central nervous system depression, and it is a skin and
respiratory tract irritant.

Due to the lack of specific data, it is prudent to handle (Dichloromethyl)cyclohexane as a
substance with unknown but potentially significant toxicity.

Safety and Handling

All work with (Dichloromethyl)cyclohexane should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

4.1. Personal Protective Equipment (PPE)

A comprehensive PPE program should be implemented. The following are minimum
recommendations:

Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Glove breakthrough
times should be considered for prolonged handling.

» Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. For larger
guantities or in situations with a higher risk of splashing, chemical-resistant coveralls may be
necessary.

» Respiratory Protection: If working outside of a fume hood or if aerosols may be generated, a
respirator with an appropriate organic vapor cartridge is recommended.
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4.2. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

4.3. Spill and Emergency Procedures

o Small Spills: Absorb with an inert material (e.g., vermiculite, sand) and place in a suitable
container for disposal.

o Large Spills: Evacuate the area and prevent entry. Contact environmental health and safety
personnel.

o Fire: Use a dry chemical, carbon dioxide, or foam extinguisher. Do not use water, as it may
be ineffective and spread the chemical. Fire may produce irritating and toxic gases, including
hydrogen chloride.

4 .4. First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Experimental Protocols

Due to the absence of specific published studies on (Dichloromethyl)cyclohexane, detailed
experimental protocols are not available. The following section provides a generalized workflow
for handling a chemical with unknown toxicity in a research setting.

General Experimental Workflow for Handling Potentially Hazardous Chemicals

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15211015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15211015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Risk Assessment
(Review available data, consider analogous compounds)

:

Develop Standard Operating Procedure (SOP)
(Handling, storage, waste disposal)

N

Engineering Controls Personal Protective Equipment (PPE)
(Chemical fume hood, ventilation) (Gloves, goggles, lab coat)

Experiment Execution

Decontamination Documentation
(Work surfaces, equipment) (Record procedures, observations, and deviations)

Waste Disposal

(Follow institutional guidelines)

Click to download full resolution via product page
Caption: General workflow for experiments with potentially hazardous chemicals.

Hazard Assessment Logic

When specific toxicological data is unavailable, a logical process of hazard assessment based
on analogous compounds is necessatry.
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Data for (Dichloromethyl)cyclohexane Analog Compound Data
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Caption: Logical relationship for hazard assessment in the absence of specific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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